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Compound of Interest

Compound Name: Dracoflavan A

CAS No.: 132185-42-3

Cat. No.: B3027536 Get Quote

Chemical Identity & Emergency Overview
Before initiating any disposal workflow, positive identification and hazard recognition are

critical.[1][2] Dracoflavan A is a complex biflavonoid isolated from Daemonorops draco

(Dragon’s Blood).[3] While often used in pharmacological research for its potential as an

enzyme inhibitor (e.g.,

-amylase inhibition), it must be treated as a bioactive substance with undetermined chronic
toxicity.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3027536?utm_src=pdf-interest
https://pdf.benchchem.com/1208/Proper_Disposal_of_Tetrahydroamentoflavone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/600/Proper_Disposal_of_6_Hydroxyflavone_beta_D_glucoside_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3027536?utm_src=pdf-body
https://ws.draco-edilizia.it/api/Documento?id=DRACOFLEXP-SDS-EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS / ID
132185-42-3 (PubChem CID:

14885877)

Use for waste labeling and

inventory tracking.

Molecular Weight ~794.9 g/mol

High MW suggests low

volatility; inhalation risk is

primarily from dust.

Physical State Solid (Red/Brown Powder)
Particulate containment is

required during transfer.[3]

Solubility

Soluble in DMSO, Methanol,

Ethanol; Poorly soluble in

water.

Do not use water for initial spill

cleanup; use organic solvents.

[3]

Biological Activity
Enzyme Inhibitor (e.g.,

amylase)

Ecological Hazard: Do not

release into sink/sewer; may

disrupt microbial ecosystems.

Hazard Profiling & Safety Logic
As a Senior Application Scientist, I emphasize that "non-hazardous" classifications in Safety

Data Sheets (SDS) for research chemicals often indicate a lack of testing rather than a

confirmed safety profile. For Dracoflavan A, adhere to the Precautionary Principle.

Bioactivity Risk: As a potent polyphenol and enzyme inhibitor, Dracoflavan A can interfere

with biological systems. It must be prevented from entering water tables where it could affect

aquatic life.[3][4]

Chemical Incompatibility: Polyphenols are reducing agents.[3]

CRITICAL: Segregate strictly from Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides,

Permanganates). Mixing can cause exothermic reactions or rapid decomposition.[3]

Decomposition: Thermal decomposition may release Carbon Monoxide (CO) and Carbon

Dioxide (CO2).[3]
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Personal Protective Equipment (PPE) Matrix
Standard "Lab Coat & Gloves" is insufficient without specificity. Use the following tiered

approach:

Respiratory: N95/P2 particulate respirator is recommended if handling open powder >10 mg

to prevent sensitization.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Latex is generally acceptable but offers

less chemical resistance to the organic solvents (methanol/DMSO) used to dissolve the

compound.

Ocular: ANSI Z87.1 Safety Glasses with side shields.

Disposal Workflow
A. Solid Waste (Pure Compound)
Directive: Never dispose of Dracoflavan A in regular trash or biohazard bags (unless infectious

agents are also present).[3]

Containerization: Place the solid substance into a screw-cap amber glass vial or high-density

polyethylene (HDPE) container.

Labeling: Affix a hazardous waste label.

Constituent: "Dracoflavan A (Polyphenolic Compound)"

Hazard Checkbox: "Toxic" and "Irritant" (Precautionary).[3][4]

Stream: Move to High-Temperature Incineration stream. This ensures complete thermal

destruction of the flavonoid skeleton.[3]

B. Liquid Waste (Stock Solutions)
Directive: Segregation depends on the solvent.

DMSO/Methanol Solutions:
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Pour into the Halogen-Free Organic Solvent Waste carboy.

Do not mix with aqueous acid waste streams.[3]

Aqueous Buffers (Trace Amounts):

If the concentration is <0.1% (trace residue), it may often be collected in aqueous

chemical waste.

Prohibited: Do not pour down the sink.

C. Contaminated Debris (Consumables)
Items: Weigh boats, pipette tips, gloves.

Action: Double-bag in clear polyethylene bags. Label as "Chemically Contaminated Debris"

and dispose of via your facility's solid chemical waste program.[3]

Spill Response & Decontamination Protocol
Accidents happen. The following logic tree dictates the immediate response to a Dracoflavan
A spill.
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Spill Detected

Assess State:
Solid or Liquid?

Solid Powder Liquid Solution
(DMSO/MeOH)

1. Dampen with Ethanol
(Prevents dust)

2. Scoop into Waste Jar

1. Absorb with Vermiculite
or Chem-Pad

2. Place in Sealed Bag

Decontamination Step:
Wipe surface with 70% Ethanol

(Repeat x2)

Label as Hazardous Waste
Contact EHS

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill containment and cleanup.

Decontamination Science: Dracoflavan A is lipophilic.[3] Water alone will bead up and spread

the contamination.[3]

Step 1: Solubilize residues using 70% Ethanol or Methanol.[3]

Step 2: Follow with a soap/water wash to remove the solvent residue.[3]

Verification: Flavonoids often fluoresce or have distinct UV absorption.[3] A UV lamp

(254/365 nm) can be used to verify that all residues have been removed from the benchtop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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